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Compound of Interest

Compound Name: 4-Iodo-1-methyl-1H-pyrazole

Cat. No.: B1273130 Get Quote

Technical Data Sheet: 4-Iodo-1-methyl-1H-
pyrazole
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of the compound 4-Iodo-1-methyl-
1H-pyrazole, a heterocyclic organic compound relevant in synthetic chemistry and as a

potential intermediate for pharmacologically active molecules.

Chemical Properties
The fundamental molecular characteristics of 4-Iodo-1-methyl-1H-pyrazole have been

determined and are summarized below. This data is essential for stoichiometric calculations,

analytical characterization, and registration in chemical databases.

Identifier Value Citations

Molecular Formula C₄H₅IN₂ [1]

Molecular Weight 208.00 g/mol [1]

CAS Number 39806-90-1 [1][2]

Empirical Formula (Hill) C₄H₅IN₂
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4-Iodo-1-methyl-1H-pyrazole
are beyond the scope of this specific data sheet. For methodologies related to its synthesis,

purification, and analytical characterization, researchers are advised to consult peer-reviewed

chemical literature and established chemical synthesis databases.

Logical Relationships
The relationship between the chemical compound and its primary molecular identifiers is a

foundational concept in chemical data management. The following diagram illustrates this

direct association.
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Caption: Core properties of 4-Iodo-1-methyl-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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